![molecular formula C24H20N4O4S B2796585 (E)-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-ylmethyl)acrylamide CAS No. 941994-45-2](/img/structure/B2796585.png)
(E)-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-ylmethyl)acrylamide
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Description
(E)-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-ylmethyl)acrylamide is a useful research compound. Its molecular formula is C24H20N4O4S and its molecular weight is 460.51. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties : Some derivatives of acrylamides, including compounds similar to the one , have shown promising cytotoxicity against various human cancer cell lines. This includes anti-tubulin activity and cell-cycle effects, particularly in the G2/M phase, leading to apoptotic cell death in cancer cells (Kamal et al., 2014).
Fluorescence Properties and Anticancer Activity : Certain Co(II) complexes of acrylamide derivatives have demonstrated both fluorescence properties and anticancer activity. These complexes showed potential as in vitro cytotoxic agents against human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).
Use as a Chelating Agent : N-heterocyclic acrylamide polymers, closely related to the compound , have been used as efficient chelating agents. These polymers show selectivity for various metal ions, indicating potential for applications in metal sorption and separation processes (Al-Fulaij et al., 2015).
Synthesis of Biologically Active Compounds : The compound has been used in the synthesis of biologically active compounds, such as Dabigatran Etexilate, a notable anticoagulant medication (Guohua, 2013).
Anticancer Activity of Thiazole-Pyridine Hybrids : Thiazole incorporated pyridine derivatives, similar to the compound , have shown significant in vitro anticancer activity against various cancer cell lines, including breast, prostate, liver, and laryngeal cancers (Bayazeed & Alnoman, 2020).
properties
IUPAC Name |
(E)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-4-ylmethyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O4S/c1-2-32-20-7-8-21-22(15-20)33-24(26-21)27(16-18-10-12-25-13-11-18)23(29)9-6-17-4-3-5-19(14-17)28(30)31/h3-15H,2,16H2,1H3/b9-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZQQBHKGGCEALF-RMKNXTFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=NC=C3)C(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=NC=C3)C(=O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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